N-(2,4-dichlorophenyl)-N'-[5-(3-fluorophenyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-[5-(3-fluorophenyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C15H9Cl2FN4OS/c16-9-4-5-12(11(17)7-9)19-14(23)20-15-22-21-13(24-15)8-2-1-3-10(18)6-8/h1-7H,(H2,19,20,22,23)
• InChI Key: FKOPIGKXOMSUDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NN=C(S2)NC(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H9Cl2FN4OS
• Molecular Weight: 383.2 g/mol

Description

N-(2,4-dichlorophenyl)-N'-[5-(3-fluorophenyl)-1,3,4-thiadiazol-2-yl]urea, also known as DFTU, is a synthetic compound that has been widely used in scientific research. It belongs to the class of thiadiazole urea derivatives and has shown promising results in various biological studies.

Mechanism of Action

The exact mechanism of action of N-(2,4-dichlorophenyl)-N'-[5-(3-fluorophenyl)-1,3,4-thiadiazol-2-yl]urea is not fully understood. However, it has been proposed that this compound exerts its biological effects by inhibiting the activity of various enzymes and proteins. For example, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. This compound has also been found to inhibit the expression of various proteins such as NF-κB, COX-2, and iNOS, which are involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to inhibit the growth of various fungi and bacteria. Moreover, this compound has been shown to reduce oxidative stress and inflammation in various cell types. In vivo studies have demonstrated that this compound can reduce tumor growth and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorophenyl)-N'-[5-(3-fluorophenyl)-1,3,4-thiadiazol-2-yl]urea has several advantages for lab experiments. It is stable, easy to synthesize, and has a high purity. Moreover, this compound has been extensively studied, and its biological effects have been well documented. However, there are some limitations to the use of this compound in lab experiments. This compound has limited solubility in water, which can make it difficult to use in certain assays. Moreover, the exact mechanism of action of this compound is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(2,4-dichlorophenyl)-N'-[5-(3-fluorophenyl)-1,3,4-thiadiazol-2-yl]urea. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Moreover, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its molecular targets. Additionally, studies are needed to investigate the potential therapeutic applications of this compound in various diseases, including cancer, neurodegenerative disorders, and infectious diseases.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research studies. It has been extensively studied for its potential therapeutic properties, including anticancer, antifungal, antiviral, and antibacterial activities. This compound has also been found to exhibit anti-inflammatory, antioxidant, and neuroprotective effects. Although there are some limitations to the use of this compound in lab experiments, it has several advantages, including its stability and high purity. Future research on this compound is needed to further elucidate its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2,4-dichlorophenyl)-N'-[5-(3-fluorophenyl)-1,3,4-thiadiazol-2-yl]urea involves the reaction of 2,4-dichlorophenyl isocyanate with 5-(3-fluorophenyl)-1,3,4-thiadiazol-2-amine in the presence of a catalyst. The reaction yields this compound as a white crystalline solid with a melting point of 222-224°C. The purity of this compound can be determined by various analytical techniques such as HPLC, NMR, and mass spectrometry.

Scientific Research Applications

N-(2,4-dichlorophenyl)-N'-[5-(3-fluorophenyl)-1,3,4-thiadiazol-2-yl]urea has been extensively used in scientific research due to its potential therapeutic properties. It has been studied for its anticancer, antifungal, antiviral, and antibacterial activities. This compound has also been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective effects. Moreover, this compound has been found to modulate various signaling pathways involved in cell proliferation, differentiation, and apoptosis.